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Compound of Interest

Compound Name: 2-Acetoxyhexanedioic acid

Cat. No.: B15336183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of
hexanedioic acid and its derivatives, with a focus on compounds related to the requested 2-
acetoxyhexanedioic acid. Due to a lack of specific data for 2-acetoxyhexanedioic acid in
publicly available chemical databases, this document focuses on providing comprehensive
information on closely related and more extensively studied analogues.

Physicochemical Data of Hexanedioic Acid and Its
Derivatives

A direct CAS number and molecular weight for 2-acetoxyhexanedioic acid could not be
identified from available resources, suggesting it is not a commonly cataloged compound.
However, the properties of adipic acid (hexanedioic acid) and its other derivatives at the 2-
position are well-documented and provide a valuable reference.

Molecular Weight (

Compound Name CAS Number Molecular Formula g/mol )
Adipic Acid 124-04-9[1][2] CsH1004[1][2] 146.14[1]
2-Hydroxyadipic Acid 18294-85-4[3] CeH100s5][3] 162.1[3]
2-Oxoadipic Acid 3184-35-8[4] CeHsOs[4] 160.12[4]
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Note: The molecular weight of the theoretical 2-acetoxyhexanedioic acid (CsH120s) would be
approximately 204.18 g/mol , based on the addition of an acetyl group to 2-hydroxyadipic acid.

Adipic Acid: The Parent Compound

Adipic acid, or hexanedioic acid, is a white crystalline solid that serves as a fundamental
building block in various industrial and biological processes.[2] It is a dicarboxylic acid,
meaning it possesses two carboxylic acid functional groups.[1]

Key Properties of Adipic Acid:

o |[UPAC Name: Hexanedioic acid[1]
e Melting Point: 152.1 °C[2]

e Boiling Point: 337.5 °C[2]

» Solubility: Soluble in water, with increasing solubility at higher temperatures.[2] It is also
soluble in methanol and ethanol.[2]

From an industrial standpoint, adipic acid is a crucial monomer for the production of nylon-6,6
and polyurethanes.[2] In a biological context, derivatives of adipic acid are metabolites in the
degradation pathways of lysine and tryptophan.

Experimental Considerations

Due to the absence of specific literature on 2-acetoxyhexanedioic acid, experimental
protocols for its synthesis, purification, or use in biological assays are not available. However,
general methodologies for the synthesis of related compounds can be inferred.

Hypothetical Synthesis Workflow for 2-Acetoxyhexanedioic Acid:

The synthesis of 2-acetoxyhexanedioic acid would likely start from a precursor such as 2-
hydroxyadipic acid or 2-oxoadipic acid. A potential synthetic route is outlined in the diagram
below.
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Potential Synthesis Pathway

G-Hydroxyadipic Acid) Gcetic Anhydride or Acetyl Chloride)

Acetylation

G—Acetoxyhexanedioic Acid

Guriﬁcation (e.q., ChromatographyD

Click to download full resolution via product page

Caption: Hypothetical synthesis of 2-acetoxyhexanedioic acid.
General Experimental Protocol for Acetylation:

A general protocol for the acetylation of a hydroxyl group on a dicarboxylic acid would involve
the following steps:

» Dissolution: The starting material (e.g., 2-hydroxyadipic acid) is dissolved in a suitable
aprotic solvent.

o Reagent Addition: An acetylating agent, such as acetic anhydride or acetyl chloride, is added
to the solution, often in the presence of a base to neutralize the acidic byproduct.

o Reaction: The reaction mixture is stirred, potentially with heating, for a period sufficient to
ensure complete conversion.

o Workup: The reaction is quenched, and the product is extracted into an organic solvent. The
organic layer is then washed to remove impurities.
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 Purification: The crude product is purified using techniques such as column chromatography
or recrystallization to yield the pure 2-acetoxyhexanedioic acid.

Note: This is a generalized protocol and would require optimization for the specific substrate.

Signaling Pathways and Biological Activity

There is no available information regarding the signaling pathways or specific biological
activities of 2-acetoxyhexanedioic acid. Research into the biological roles of related
dicarboxylic acids, such as 2-hydroxyadipic acid and 2-oxoadipic acid, is ongoing. For instance,
elevated urinary levels of 2-hydroxyadipic acid are observed in patients with 2-ketoadipic
aciduria, a metabolic disorder affecting the breakdown of lysine, hydroxylysine, and tryptophan.

[3]
Logical Relationship of Adipic Acid Derivatives in Metabolism:

The diagram below illustrates the general relationship between adipic acid and its 2-substituted
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derivatives in a metabolic context.

Caption: Metabolic relationship of adipic acid derivatives.

This guide provides a summary of the available information for compounds closely related to 2-
acetoxyhexanedioic acid. Researchers interested in this specific molecule may need to
undertake its synthesis and characterization as a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Hexanedioic Acid
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15336183#2-acetoxyhexanedioic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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